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Compound of Interest

Compound Name: Fmoc-d-aha-oh

Cat. No.: B613535 Get Quote

Essential Safety and Handling Guide for Fmoc-d-
Aha-OH
For Researchers, Scientists, and Drug Development Professionals: Your Trusted Resource for

Laboratory Safety and Chemical Handling.

This guide provides immediate, essential safety and logistical information for handling Fmoc-d-
aha-oh. Adherence to these procedures is crucial for ensuring personal safety and maintaining

a secure laboratory environment.

Key Safety and Hazard Information
While specific quantitative toxicity data for Fmoc-d-aha-oh is not readily available, the

following table summarizes the known hazards associated with similar Fmoc-protected amino

acids and general laboratory chemicals. This information should guide all handling and disposal

procedures.
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Hazard Category Description
Recommended
Precautions

Eye Contact May cause irritation.
Wear tightly fitting safety

goggles or a face shield.[1][2]

Skin Contact

May be harmful if absorbed

through the skin and may

cause irritation.[3]

Handle with chemical-resistant

gloves (e.g., nitrile).[2][4]

Inhalation

May be harmful if inhaled and

may cause respiratory tract

irritation.

Use in a well-ventilated area or

with local exhaust ventilation.

Avoid dust formation.

Ingestion May be harmful if swallowed.

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.

Physical Hazards

No known significant physical

hazards under standard

laboratory conditions.

Store in a cool, dry, well-

ventilated place away from

strong oxidizing agents.

Environmental

No specific data available, but

it is prudent to avoid release

into the environment.

Dispose of as hazardous

chemical waste. Do not allow

to enter drains.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the standard procedure for safely handling Fmoc-d-aha-oh in a

laboratory setting.

Hazard Assessment: Before beginning work, conduct a thorough hazard assessment for the

specific experiment.

Personal Protective Equipment (PPE) Inspection and Donning:

Ensure all PPE is in good condition.

Wear a lab coat, closed-toe shoes, and long pants.
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Don tightly fitting safety goggles with side shields. For tasks with a high splash risk, a face

shield should be worn in addition to goggles.

Wear chemical-resistant nitrile gloves.

Preparation of Workspace:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the solid compound to minimize dust exposure.

Ensure easy access to an eyewash station and safety shower.

Handling the Compound:

Avoid the formation of dust when weighing or transferring the solid.

Use appropriate tools (e.g., spatula) to handle the material.

Keep the container tightly closed when not in use.

Post-Handling:

Thoroughly wash hands with soap and water after handling is complete.

Clean the work area and any equipment used.

Disposal Plan: Managing Fmoc-d-Aha-OH Waste
Proper disposal of Fmoc-d-aha-oh and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Collect unused or waste Fmoc-d-aha-oh solid in a clearly labeled, sealable container

designated for chemical waste.

Contaminated disposables (e.g., weighing paper, gloves, pipette tips) should also be

placed in this container.
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Liquid Waste:

Solutions containing Fmoc-d-aha-oh, as well as waste from Fmoc deprotection steps

(often containing piperidine in a solvent like DMF), are considered hazardous waste.

Collect all liquid waste in a dedicated, properly labeled, and sealed hazardous waste

container.

Container Labeling:

Label all waste containers with "Hazardous Waste" and list all chemical constituents.

Storage and Disposal:

Store waste containers in a designated, well-ventilated hazardous waste accumulation

area, segregated from incompatible materials.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal service.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent. Collect the rinsate as

hazardous liquid waste.

After rinsing and drying, and once the label is defaced, the container can be disposed of

as regular laboratory waste.
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Caption: Workflow for the safe handling and disposal of Fmoc-d-aha-oh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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